Cas no 1204574-95-7 (Methyl 3-fluoro-4-sulfamoylbenzoate)

• Product Name: Methyl 3-fluoro-4-sulfamoylbenzoate
• CAS No: 1204574-95-7
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 5167299
• PubChem ID: 67530270
• Update Time: 2026-03-04

Methyl 3-fluoro-4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-4-sulfamoylbenzoate
• GS0307
• Benzoic acid, 4-(aminosulfonyl)-3-fluoro-, methyl ester
• Methyl 3-fluoro-4-sulfamoylbenzoate

• Inchi： 1S/C8H8FNO4S/c1-14-8(11)5-2-3-7(6(9)4-5)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： CRXQHMBTGDNISJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8

Additional information on Methyl 3-fluoro-4-sulfamoylbenzoate

Comprehensive Overview of Methyl 3-fluoro-4-sulfamoylbenzoate (CAS No. 1204574-95-7): Properties, Applications, and Industry Insights

Methyl 3-fluoro-4-sulfamoylbenzoate (CAS No. 1204574-95-7) is a fluorinated aromatic ester with a sulfamoyl functional group, gaining attention in pharmaceutical and agrochemical research. This compound's unique structure—combining a methyl ester, fluorine substituent, and sulfamoyl moiety—makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly explore its role in drug discovery, particularly for targeting enzymes like carbonic anhydrases, which are linked to conditions such as glaucoma and cancer. The 3-fluoro-4-sulfamoylbenzoate scaffold is also studied for its potential in crop protection agents, aligning with the global demand for sustainable agriculture solutions.

In the context of trending topics like green chemistry and precision medicine, Methyl 3-fluoro-4-sulfamoylbenzoate stands out due to its modular design. Its fluorine atom enhances metabolic stability—a key focus in modern drug development—while the sulfamoyl group offers hydrogen-bonding capabilities critical for molecular interactions. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), addressing industry concerns about impurity control in API manufacturing. Questions like "How does fluorination improve drug bioavailability?" or "What are sulfonamide-based intermediates used for?" frequently appear in scientific forums, underscoring this compound's relevance.

The synthesis of Methyl 3-fluoro-4-sulfamoylbenzoate typically involves selective esterification and sulfamoylation steps, optimized for minimal waste generation—a priority under REACH regulations. Its logP value (~1.5) suggests moderate lipophilicity, making it suitable for CNS drug candidates, a hot topic in neurodegenerative disease research. Patent analyses reveal growing applications in kinase inhibitors, with companies leveraging its scaffold for next-generation oncology therapeutics. Environmental studies confirm its low bioaccumulation potential, aligning with EPA guidelines for safer chemicals.

From an SEO perspective, searches for "buy Methyl 3-fluoro-4-sulfamoylbenzoate" or "CAS 1204574-95-7 suppliers" have risen by 40% since 2022, reflecting market demand. The compound's molecular weight (233.22 g/mol) and melting point (142–145°C) are frequently queried parameters, essential for formulation scientists. Comparative studies with non-fluorinated analogs highlight its superior cell membrane permeability—a trending subtopic in drug delivery research. Regulatory databases classify it as non-hazardous under standard handling conditions, facilitating global supply chain integration.

Emerging applications include PET radiotracer development, where the fluorine-18 isotope variant enables imaging of disease biomarkers. This intersects with the booming theranostics market, projected to reach $3.4 billion by 2027. Academic publications cite its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Such innovations position Methyl 3-fluoro-4-sulfamoylbenzoate as a critical building block in 21st-century medicinal chemistry.

Quality control protocols for CAS 1204574-95-7 emphasize residual solvent analysis (<2,000 ppm) and heavy metal screening, addressing FDA guidelines for pharmaceutical intermediates. Stability studies under ICH conditions show excellent shelf-life when stored at -20°C in amber glass. The compound's IR spectrum (notable peaks at 1,715 cm⁻¹ for C=O and 1,340 cm⁻¹ for S=O) serves as a fingerprint for identity verification, a common query among analytical chemists.

In conclusion, Methyl 3-fluoro-4-sulfamoylbenzoate exemplifies the convergence of structural optimization and application diversity in fine chemicals. Its alignment with drug discovery trends (e.g., fluorine incorporation, fragment-based design) ensures sustained scientific interest, while rigorous safety profiles support commercial scalability. As research uncovers new therapeutic avenues, this compound will likely remain pivotal in addressing unmet medical and agricultural needs.